Dimethylsulfamic acid 3-chlorophenyl ester

• Molecular Formula: C8H10ClNO3S
• Molecular Weight: 235.69 g/mol
• IUPAC Name: (3-chlorophenyl) N,N-dimethylsulfamate
• InChI: InChI=1S/C8H10ClNO3S/c1-10(2)14(11,12)13-8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key: DZKFZDVDLLBEIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)OC1=CC(=CC=C1)Cl

Description

Dimethylsulfamic acid 3-chlorophenyl ester is a useful research compound. Its molecular formula is C8H10ClNO3S and its molecular weight is 235.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 25.7 g (0.2 mole) of 3-chlorophenol and 34.9 g (0.24 mole) of dimethylsulfamoyl chloride (Aldrich) in 150 ml of toluene was stirred and heated at reflux for 16 h, cooled and treated with 300 ml of 15% sodium hydroxide solution. The layers were separated and the organic layer was washed with two 200 ml portions of 15% sodium hydroxide solution, 300 ml of water and dried (magnesium sulfate). The solvent was evaporated under reduced pressure and the brown viscous oil was purified by chromatography (4.5×90 in glass column, 530 g of silica gel, ethyl acetate-hexanes, 1:6). Fractions containing the desired product were combined and the solvents were evaporated under reduced pressure to yield 10.5 g (47%) of the title compound as a light yellow liquid.